2-Butenoic acid, 2-methyl-
2-Butenoic acid, 2-methyl-
Angelic acid is the (Z)-isomer of 2-methylbut-2-enoic acid. It is found in plant species of the family Apiaceae. It has a role as a plant metabolite. It is functionally related to an isocrotonic acid.
Angelic acid is a natural product found in Lomatium nuttallii, Euryops arabicus, and other organisms with data available.
See also: Petasites hybridus root (part of).
Angelic acid is a natural product found in Lomatium nuttallii, Euryops arabicus, and other organisms with data available.
See also: Petasites hybridus root (part of).
Brand Name:
Vulcanchem
CAS No.:
13201-46-2
VCID:
VC20998470
InChI:
InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
SMILES:
CC=C(C)C(=O)O
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
2-Butenoic acid, 2-methyl-
CAS No.: 13201-46-2
Cat. No.: VC20998470
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Angelic acid is the (Z)-isomer of 2-methylbut-2-enoic acid. It is found in plant species of the family Apiaceae. It has a role as a plant metabolite. It is functionally related to an isocrotonic acid. Angelic acid is a natural product found in Lomatium nuttallii, Euryops arabicus, and other organisms with data available. See also: Petasites hybridus root (part of). |
|---|---|
| CAS No. | 13201-46-2 |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | (Z)-2-methylbut-2-enoic acid |
| Standard InChI | InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3- |
| Standard InChI Key | UIERETOOQGIECD-ARJAWSKDSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O |
| SMILES | CC=C(C)C(=O)O |
| Canonical SMILES | CC=C(C)C(=O)O |
| Boiling Point | 85.50 to 87.50 °C. @ 13.00 mm Hg |
| Colorform | Triclinic plates, rods from water Thick, syrupy liquid or colorless crystals Tablets |
| Melting Point | 45 °C |
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